Cas no 13165-78-1 (Benzenesulfinic acid,2-methoxy-)

Benzenesulfinic acid, 2-methoxy- is a specialized organic compound featuring a sulfinic acid functional group (–SO₂H) attached to a benzene ring substituted with a methoxy group (–OCH₃) at the ortho position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the preparation of sulfone and sulfonamide derivatives. Its electron-donating methoxy group enhances solubility in polar solvents and may influence its redox properties. The compound is useful in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Proper handling is essential due to potential sensitivity to oxidation.

Benzenesulfinic acid,2-methoxy- structure

13165-78-1 structure

Product Name:Benzenesulfinic acid,2-methoxy-

CAS No:13165-78-1

MF:C₇H₈O₃S

MW:172.201621055603

CID:228796

PubChem ID:83194

Update Time:2025-10-19

Benzenesulfinic acid,2-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfinic acid,2-methoxy-
- 2-methoxybenzenesulfinic acid
- o-methoxybenzenesulphinic acid
- Einecs 236-107-6
- O-METHOXYBENZENESULFINIC ACID
- SCHEMBL6784765
- 2-METHOXYBENZENE-1-SULFINIC ACID
- DTXSID10927310
- o-Anisolsulfinsaure
- EN300-721316
- NS00052820
- 13165-78-1
- 2-METHOXYBENZENE-1-SULFINICACID
- Inchi： 1S/C7H8O3S/c1-10-6-4-2-3-5-7(6)11(8)9/h2-5H,1H3,(H,8,9)
- InChI Key： FLEOBKHAPXSNGY-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1OC)(=O)O

Computed Properties

Exact Mass: 172.01944
Monoisotopic Mass: 172.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 65.7Å²

Experimental Properties

PSA: 46.53

Benzenesulfinic acid,2-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1125652-1g	2-Methoxybenzene-1-sulfinic acid	13165-78-1	95%	1g	$471.0	2024-04-24
Ambeed	A1125652-5g	2-Methoxybenzene-1-sulfinic acid	13165-78-1	95%	5g	$913.0	2024-04-24
AK Scientific	2907BA-100mg	2-Methoxybenzenesulfinic acid	13165-78-1	95%	100mg	$218	2023-09-16
AK Scientific	2907BA-1g	2-Methoxybenzenesulfinic acid	13165-78-1	95%	1g	$595	2023-09-16
AK Scientific	2907BA-5g	2-Methoxybenzenesulfinic acid	13165-78-1	95%	5g	$1616	2023-09-16
Enamine	EN300-721316-1.0g	2-methoxybenzene-1-sulfinic acid	13165-78-1	95%	1g	$0.0	2023-06-06
Aaron	AR00AJVE-50mg	o-methoxybenzenesulphinic acid	13165-78-1	95%	50mg	$130.00	2025-01-23
Aaron	AR00AJVE-100mg	o-methoxybenzenesulphinic acid	13165-78-1	95%	100mg	$181.00	2025-01-23
Aaron	AR00AJVE-250mg	o-methoxybenzenesulphinic acid	13165-78-1	95%	250mg	$248.00	2025-01-23
Aaron	AR00AJVE-500mg	o-methoxybenzenesulphinic acid	13165-78-1	95%	500mg	$452.00	2025-01-23